Cas no 155164-65-1 (3(2H)-Pyridazinone,4,5-dichloro-2-(1-oxopentyl)-)

• Product Name: 3(2H)-Pyridazinone,4,5-dichloro-2-(1-oxopentyl)-
• CAS No: 155164-65-1
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 213380
• PubChem ID: 3025881
• Update Time: 2025-04-19

3(2H)-Pyridazinone,4,5-dichloro-2-(1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dichloro-2-(1-oxopentyl)-
• 4,5-dichloro-2-pentanoylpyridazin-3-one
• 4,5-Dichloro-2-(1-oxopentyl)-3(2H)-pyridazinone
• 4,5-dichloro-2-pentanoylpyridazin-3(2H)-one
• CCRIS 8198
• 4,5-dichloro-2-pentanoyl-pyridazin-3-one
• 3(2H)-Pyridazinone, 4,5-dichloro-2-(1-oxopentyl)-
• ZL2N69HSA7
• DTXSID70165837
• 155164-65-1

• Inchi： 1S/C9H10Cl2N2O2/c1-2-3-4-7(14)13-9(15)8(11)6(10)5-12-13/h5H,2-4H2,1H3
• InChI Key： IRTYFKFEHWLYEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C(CCCC)=O)Cl

Computed Properties

• Exact Mass: 248.0121
• Monoisotopic Mass: 248.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 301.6°C at 760 mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.584
• PSA: 49.74